Cas no 352553-63-0 (2-(2-Formyl-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile)

• Product Name: 2-(2-Formyl-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• CAS No: 352553-63-0
• MF: C₁₄H₁₂N₂OS
• MW: 256.322881698608
• CID: 1003643
• PubChem ID: 2063413
• Update Time: 2025-09-18

2-(2-Formyl-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (2-(2-FORMYL-1H-PYRROL-1-YL)-4,5,6,7-TETRAHYDRO-BENZO[B]THIOPHENE-3-CARBONITRILE )
• 2-(2-Formyl-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• 2-(2-formylpyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• DB-259963
• 352553-63-0
• 2-(2-formyl-1-pyrrolyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• AB00079736-01
• MLS000717132
• Oprea1_431031
• SMR000280099
• 2-(2-methanoylpyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• HMS3364P07
• Oprea1_568248
• BDBM47498
• HMS2636O04
• CS-0358527
• 2-(2-FORMYL-1H-PYRROL-1-YL)-4,5,6,7-TETRAHYDRO-BENZO[B]THIOPHENE-3-CARBONITRILE
• Cambridge id 5306426
• 2-(2-FORMYL-1H-PYRROL-1-YL)-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-3-YL CYANIDE
• STK281393
• cid_2063413
• 2-(2-Formyl-1H-pyrrol-1-yl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile
• 2-(2-formylpyrrol-1-yl)-4,5,6,7-tetrahydrobenzothiophene-3-carbonitrile
• CHEMBL1351890
• AKOS000101934

• MDL： MFCD00436081
• Inchi： 1S/C14H12N2OS/c15-8-12-11-5-1-2-6-13(11)18-14(12)16-7-3-4-10(16)9-17/h3-4,7,9H,1-2,5-6H2
• InChI Key： WMVXDJRDVGEDTF-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCCC2)N1C=CC=C1C=O

Computed Properties

• Exact Mass: 256.06703418g/mol
• Monoisotopic Mass: 256.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes